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Compound of Interest

Compound Name: DXR-IN-3

Cat. No.: B15580434

For researchers, scientists, and drug development professionals seeking to leverage the power
of Raman spectroscopy, this guide offers an objective comparison of the Thermo Scientific™
DXR3™ Raman Microscope's performance. Drawing upon available data, this document
benchmarks the DXR3 against other leading Raman systems, providing insights into its
capabilities for critical applications in pharmaceutical analysis, polymer characterization, and
the burgeoning field of microplastics research.

While a comprehensive body of independent, peer-reviewed literature directly comparing the
guantitative performance of the Thermo Scientific DXR3 Raman Microscope with its primary
competitors remains to be established, this guide synthesizes currently available information
from manufacturer specifications and application-focused technical notes. This approach
provides a valuable comparative overview of the instrument's intended capabilities and
performance claims, offering a solid foundation for informed decision-making.

At a Glance: Performance Specifications

A side-by-side look at the key performance specifications, as stated by the manufacturers,
reveals the competitive positioning of the Thermo Scientific DXR3 Raman Microscope.
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Thermo Scientific Horiba LabRAM HR Renishaw inVia

Feature .

DXR3 Evolution Qontor
Spatial Resolution As fine as 540 nm (on  Capable of sub-

) ] ] ] Better than 1 pm
xX)Y) ideal sample)[1][2] micron imaging
Confocal Depth As fine as 1.7 pm (on

) ) <2um <2um

Resolution (2) ideal sample)[1][2]

Full range of 3500-50 ]

) ] Wide spectral range Dependent on
Spectral Range cm~tin a single ] )
from UV to NIR configuration

exposure[1][2]

455 nm, 532 nm, 633 Wide range from UV Up to 5 lasers (e.q.,
nm, 785 nm[1] to NIR 532, 633, 785 nm)

Available Lasers

Auto-alignment, auto-

calibration, auto- Fully automated with
) Fully automated )
Automation Features exposure, automated LiveTrack™ focus
system|[5] )
fluorescence tracking[6]

correction[3][4]

Deep Dive: Application-Specific Performance
Pharmaceutical Analysis: Unmasking Polymorphs and
Mapping Active Ingredients

The ability to distinguish between different crystalline forms (polymorphs) of an active
pharmaceutical ingredient (API) and to visualize its distribution within a tablet is crucial for drug
efficacy and stability.

The Thermo Scientific DXR3 excels in high-throughput polymorph screening, efficiently
analyzing samples in well plates to identify distinct crystalline structures.[7][8] For a detailed
look at API distribution, the accompanying DXR3xi Raman Imaging Microscope provides clear
visualization of the APl and excipient layout within a formulation.[9][10]

Competitor systems like the Horiba LabRAM HR Evolution and the Renishaw inVia Qontor also
demonstrate strong capabilities in this area, leveraging high spectral and spatial resolution to
discern subtle polymorphic variations and map ingredient distribution.[11][12][13][14]
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A typical workflow for automated polymorph screening involves the crystallization of the API in
multi-well plates, followed by automated Raman spectral acquisition from each well using a

system like the DXR3. The collected spectra are then compared against a library of known
polymorphs for identification.
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Data Acquisition (DXR3) Data Analysis

Load Well Plate =>| Automated Raman Scan > Spectral Identification > Polymorph Mapping

Sample Preparation

API Crystallization Dispense into Well Plate
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Multilayer Film Analysis Workflow

Sample Preparation
(Cross-section or Surface)

Y

Instrument Setup
(Confocal Mode)

Y

Data Acquisition
(Depth Profile or Line Scan)

Y

Data Analysis
(Layer Identification & Thickness)
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Automated Microplastics Analysis

Sample Filtration >{ Automated Particle Location >{ Automated Raman Acquisition >{ Spectral Identification & Reporting

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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